Cas no 1706433-25-1 (4-Cyano-1H-pyrrole-2-carboxylic acid hydrazide)

4-Cyano-1H-pyrrole-2-carboxylic acid hydrazide is a heterocyclic compound featuring a pyrrole core functionalized with a cyano group at the 4-position and a carboxylic acid hydrazide moiety at the 2-position. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals and agrochemicals. The presence of both cyano and hydrazide groups enhances reactivity, enabling participation in condensation, cyclization, and nucleophilic substitution reactions. Its pyrrole scaffold is of interest in medicinal chemistry due to its bioisosteric potential. The compound is typically utilized in research settings for the development of novel heterocyclic derivatives with potential biological activity. Proper handling under controlled conditions is recommended due to its reactive functional groups.
4-Cyano-1H-pyrrole-2-carboxylic acid hydrazide structure
1706433-25-1 structure
Product Name:4-Cyano-1H-pyrrole-2-carboxylic acid hydrazide
CAS No:1706433-25-1
MF:C6H6N4O
MW:150.138040065765
CID:5191126
Update Time:2025-08-05

4-Cyano-1H-pyrrole-2-carboxylic acid hydrazide Chemical and Physical Properties

Names and Identifiers

    • 4-Cyano-1H-pyrrole-2-carboxylic acid hydrazide
    • Inchi: 1S/C6H6N4O/c7-2-4-1-5(9-3-4)6(11)10-8/h1,3,9H,8H2,(H,10,11)
    • InChI Key: ZEHJCXUDSOVIIL-UHFFFAOYSA-N
    • SMILES: N1C=C(C#N)C=C1C(NN)=O

4-Cyano-1H-pyrrole-2-carboxylic acid hydrazide Pricemore >>

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Additional information on 4-Cyano-1H-pyrrole-2-carboxylic acid hydrazide

4-Cyano-1H-pyrrole-2-carboxylic Acid Hydrazide: A Comprehensive Overview

The compound with CAS No. 1706433-25-1, known as 4-Cyano-1H-pyrrole-2-carboxylic acid hydrazide, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically pyrroles, which are widely studied due to their unique chemical properties and biological activities.

The structure of 4-Cyano-1H-pyrrole-2-carboxylic acid hydrazide consists of a pyrrole ring substituted with a cyano group at the 4-position and a carboxylic acid hydrazide group at the 2-position. The presence of these functional groups imparts the molecule with versatile reactivity and makes it a valuable substrate for further chemical modifications. Recent studies have highlighted its role in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs), where its nitrogen-rich structure facilitates strong metal-ligand interactions.

One of the most promising applications of 4-Cyano-1H-pyrrole-2-carboxylic acid hydrazide is in the field of medicinal chemistry. Researchers have explored its potential as a building block for designing bioactive molecules, particularly in the development of anticancer agents. The hydrazide group is known to exhibit anti-proliferative activity against various cancer cell lines, making this compound a valuable lead for drug discovery efforts.

In addition to its medicinal applications, this compound has also found utility in analytical chemistry as a sensitive probe for detecting metal ions in aqueous solutions. The cyano group's ability to coordinate with metal ions has been exploited to develop selective sensors for ions such as Fe³⁺ and Cu²⁺. These sensors offer high sensitivity and rapid response times, making them suitable for environmental monitoring and quality control in industrial processes.

Recent advancements in green chemistry have also led to the exploration of 4-Cyano-1H-pyrrole-2-carboxylic acid hydrazide as a sustainable reagent in organic synthesis. Its ability to participate in click chemistry reactions under mild conditions has opened new avenues for constructing complex molecular architectures with reduced environmental impact.

In conclusion, 4-Cyano-1H-pyrrole-2-carboxylic acid hydrazide (CAS No. 1706433-25-1) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structural features and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in medicine, materials science, and analytical chemistry. As ongoing research continues to uncover new potentials, this compound is poised to play an even more significant role in advancing modern science and technology.

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